Cas no 1806880-79-4 (4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol
• CAS No: 1806880-79-4
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883938
• Update Time: 2025-06-11

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol

• Inchi： 1S/C8H8F3NO/c1-4-6(3-13)12-2-5(9)7(4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： YAGPFGDUNQVWRZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CO)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol

Introduction to 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol (CAS No. 1806880-79-4)

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol (CAS No. 1806880-79-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of two fluorine atoms at the 4-(difluoromethyl) and 5-fluoro positions, along with a methyl group at the 3-methylpyridine moiety, make it a promising candidate for further exploration in drug discovery and development.

The compound belongs to the class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in determining its pharmacokinetic properties. This feature has made 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol a subject of interest for researchers aiming to develop novel bioactive molecules.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to modulate enzyme activity and receptor binding. The difluoromethyl group, in particular, is known to improve binding affinity and selectivity, making it an attractive scaffold for drug design. Studies have shown that compounds containing this moiety exhibit enhanced efficacy in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to synthesize derivatives with improved pharmacological profiles. For instance, modifications at the 2-methanol position have been explored to enhance solubility and bioavailability, while maintaining or even increasing biological activity.

The synthesis of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired fluorinated pyridine core. These techniques not only ensure the structural integrity of the compound but also allow for scalable production, which is essential for preclinical and clinical studies.

Recent advancements in computational chemistry have further accelerated the discovery process for fluorinated pyridines like 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol. Molecular modeling and virtual screening techniques enable researchers to predict binding interactions and optimize lead compounds before experimental validation. This approach has significantly reduced the time and cost associated with drug development while improving success rates.

The biological activity of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that it exhibits potent inhibitory effects against certain enzymes and receptors relevant to human health conditions. For example, its interaction with specific kinases has been investigated as a potential therapeutic strategy for cancer treatment. Additionally, its anti-inflammatory properties have been explored in models of chronic diseases.

The role of fluorine atoms in modulating pharmacokinetic profiles cannot be overstated. The presence of these atoms often leads to increased metabolic stability, reduced susceptibility to degradation by enzymes, and improved oral bioavailability. These characteristics make 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol a valuable candidate for further development into a lead compound or an intermediate in more complex drug molecules.

As research continues to uncover new applications for fluorinated pyridines, compounds like 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol are expected to play a crucial role in next-generation therapeutics. Their unique structural features offer opportunities for designing drugs with improved efficacy, selectivity, and patient compliance. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide.

The future directions for research on 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. By understanding how this compound interacts with biological targets at a molecular level, researchers can refine its structure further to maximize therapeutic benefits while minimizing side effects.

In conclusion, 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-methanol (CAS No. 1806880-79-4) represents a significant advancement in the field of fluorinated heterocyclic chemistry. Its unique structural attributes make it a versatile tool for drug discovery and development, with potential applications across multiple therapeutic areas. As research progresses, this compound is poised to contribute substantially to the development of novel treatments that address unmet medical needs.